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Compound of Interest

Compound Name:
2-amino-N-(3-

hydroxypropyl)benzamide

Cat. No.: B1276102 Get Quote

An In-depth Technical Guide on 2-amino-N-(3-hydroxypropyl)benzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-amino-N-(3-
hydroxypropyl)benzamide, a molecule belonging to the versatile class of 2-

aminobenzamides. While specific experimental data for this exact compound is limited in

published literature, this document extrapolates from well-established chemical principles and

the known biological activities of structurally related analogues to provide a foundational

understanding for research and development professionals.

Compound Profile and Physicochemical Properties
2-amino-N-(3-hydroxypropyl)benzamide is an organic compound featuring a benzamide core

substituted with an amino group at the ortho-position and a 3-hydroxypropyl group on the

amide nitrogen. The presence of the primary aromatic amine, the amide linkage, and the

terminal hydroxyl group makes it an interesting candidate for further chemical modification and

biological screening.

The molecular structure dictates its physicochemical properties, which are crucial for its

behavior in biological systems. Based on its structure, the molecular formula is C₁₀H₁₄N₂O₂.

From this, the molecular weight can be precisely calculated.
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Property Data Source

Chemical Name
2-amino-N-(3-

hydroxypropyl)benzamide
IUPAC Nomenclature

Molecular Formula C₁₀H₁₄N₂O₂ Calculated

Molecular Weight 194.23 g/mol Calculated

Monoisotopic Mass 194.10553 Da Calculated

Canonical SMILES
C1=CC=C(C(=C1)N)C(=O)NC

CCO

InChI Key

Predicted:

SBPZRWVASCWDHI-

UHFFFAOYSA-N

Note: Physicochemical properties such as melting point, boiling point, and solubility would need

to be determined experimentally.

Synthesis Methodology
The synthesis of N-substituted 2-aminobenzamides is well-documented, with a common and

efficient method involving the reaction of isatoic anhydride with a corresponding primary amine.

[1][2] This approach offers a direct route to the target compound by using 3-amino-1-propanol

as the amine nucleophile.

Representative Experimental Protocol
The following is a generalized protocol for the synthesis of 2-amino-N-(3-
hydroxypropyl)benzamide, adapted from established methods for similar derivatives.[1][2]

Materials:

Isatoic anhydride

3-Amino-1-propanol

Dimethylformamide (DMF) or other suitable polar aprotic solvent
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Standard laboratory glassware and heating apparatus

Purification supplies (e.g., silica gel for column chromatography)

Procedure:

In a round-bottom flask, dissolve isatoic anhydride (1.0 equivalent) in a minimal amount of

DMF.

Add 3-amino-1-propanol (1.1 equivalents) to the solution dropwise at room temperature with

stirring.

Upon addition, CO₂ evolution may be observed as the anhydride ring opens and reacts with

the amine.

Heat the reaction mixture to 60-70°C and maintain for 1.5-3 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

After the reaction is complete (indicated by the consumption of the starting material), cool the

mixture to room temperature.

Pour the reaction mixture into ice-cold water to precipitate the crude product.

Collect the solid product by vacuum filtration and wash with cold water.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water

mixture) or by column chromatography on silica gel to yield the pure 2-amino-N-(3-
hydroxypropyl)benzamide.

Characterize the final product using techniques such as NMR (¹H, ¹³C), IR spectroscopy, and

mass spectrometry to confirm its structure and purity.

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1276102?utm_src=pdf-body
https://www.benchchem.com/product/b1276102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isatoic Anhydride

DMF (Solvent)
Heat (60-70°C)

3-Amino-1-propanol

2-amino-N-(3-hydroxypropyl)benzamide

Ring Opening &
Amide Formation

CO₂ (gas)

Byproduct

2-Aminobenzamide Core

Target Molecule

N-(3-hydroxypropyl) Group
(Variable Substituent)

HDAC Inhibition
(Anticancer)

Potential
Activity

Antimicrobial Activity

Potential
Activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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